3,3-Diphenyl-4-hydroxymethyl-1-isopropyl-2-pyrrolidinone

• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 4-(hydroxymethyl)-3,3-diphenyl-1-propan-2-ylpyrrolidin-2-one
• InChI: InChI=1S/C20H23NO2/c1-15(2)21-13-18(14-22)20(19(21)23,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,15,18,22H,13-14H2,1-2H3
• InChI Key: KMDKDQXWHWLFKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC(C(C1=O)(C2=CC=CC=C2)C3=CC=CC=C3)CO

Description

3,3-Diphenyl-4-hydroxymethyl-1-isopropyl-2-pyrrolidinone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Fifty-three grams (0.17 mole) of 4,5-dihydro-3,3-diphenyl-4-isopropylaminomethylfuran-2-(3H)one was dissolved in 300 ml. of boiling isooctane and 0.25 g. of 67% sodium hydride added. After refluxing for 6.5 hours an additional 0.25 g. of 57% sodium hydride was added and refluxing was continued overnight. The cooled mixture was filtered and the solid was recrystallized from toluene. The 3,3-diphenyl-4-hydroxymethyl-1-isopropyl-2-pyrrolidinone weighed 42 g. (80%) and melted at 159°-161° C. Analysis: Calcd. for C20H23NO2 : C, 77.64; H, 7.49; N, 4.53. Found: C, 77.71; H, 7.52; N, 4.37.